Cas no 35005-30-2 (Methyl 4-(2-methoxy-2-oxoethoxy)benzoate)

• Product Name: Methyl 4-(2-methoxy-2-oxoethoxy)benzoate
• CAS No: 35005-30-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• MDL: MFCD03714432
• CID: 292598
• PubChem ID: 887006
• Update Time: 2025-04-19

Methyl 4-(2-methoxy-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-methoxy-2-oxoethoxy)-, methyl ester
• methyl 4-(2-methoxy-2-oxoethoxy)benzoate
• DTXSID90358320
• 4-Methoxycarbonylmethoxy-benzoic acid, methyl ester
• MLS000062957
• SMR000071644
• CS-0320279
• CHEMBL1399324
• HMS2361C12
• LS-07633
• MFCD03714432
• 4-Methoxycarbonylmethoxy-benzoic Acid Methyl Ester
• SCHEMBL4262664
• AKOS003349332
• 35005-30-2
• methyl4-(2-methoxy-2-oxoethoxy)benzoate
• Methyl 4-(2-methoxy-2-oxoethoxy)benzoate

• MDL： MFCD03714432
• Inchi： 1S/C11H12O5/c1-14-10(12)7-16-9-5-3-8(4-6-9)11(13)15-2/h3-6H,7H2,1-2H3
• InChI Key： KNKLWCHCJYAQKD-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83